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Compound of Interest

Compound Name:
(6-Chloropyridin-2-

YL)methanesulfonyl chloride

Cat. No.: B13288123

Get Quote

Identity & Physicochemical Characterization[1][2]
(6-Chloropyridin-2-yl)methanesulfonyl chloride is a highly reactive electrophile employed

primarily as a "warhead" for introducing the (6-chloropyridin-2-yl)methylsulfonyl pharmacophore

into drug candidates. Due to its high reactivity and hydrolytic instability, it is frequently

generated in situ or stored under rigorous anhydrous conditions.
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Property Detail

Chemical Name (6-Chloropyridin-2-yl)methanesulfonyl chloride

IUPAC Name (6-chloropyridin-2-yl)methanesulfonyl chloride

CAS Number Not Assigned (Custom/Transient Intermediate)*

Molecular Formula C₆H₅Cl₂NO₂S

Molecular Weight 226.08 g/mol

Key Precursor CAS 33674-97-4 ((6-Chloropyridin-2-yl)methanol)

Physical State Pale yellow oil or low-melting solid (if isolated)

Solubility
Soluble in DCM, THF, EtOAc; reacts violently

with water/alcohols

Stability
Moisture sensitive; prone to hydrolysis to the

sulfonic acid

*Note: As a specialized intermediate often prepared fresh, this specific sulfonyl chloride does

not have a widely established CAS number in public registries like PubChem or Common

Chemistry. It is indexed via its stable precursors, primarily the alcohol (CAS 33674-97-4) or the

amine (CAS 1557921-62-6).

Structural Analysis
The molecule features a pyridine ring substituted at the 2-position with a methanesulfonyl

chloride group and at the 6-position with a chlorine atom.

Electrophilic Center: The sulfonyl chloride sulfur atom (

) is highly susceptible to nucleophilic attack.

Lipophilicity: The 6-chloro substituent increases lipophilicity (

) and metabolic stability compared to the unsubstituted pyridine analogue.

Benzylic-like Reactivity: The methylene bridge (
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) connecting the pyridine and sulfonyl group activates the system, making it more reactive
(and less stable) than aryl sulfonyl chlorides.

Synthesis & Manufacturing Protocols
Because the isolated sulfonyl chloride is unstable, the industry standard is to synthesize it from

(6-chloropyridin-2-yl)methanol (CAS 33674-97-4). Two primary routes are employed depending

on scale and required purity.

Route A: The Thiol-Oxidation Pathway (High Purity)
This method avoids the formation of sulfonate ester byproducts but requires handling odorous

thiols.

Chlorination: Convert alcohol to alkyl chloride using Thionyl Chloride (

).

Thiolation: Displace chloride with Thiourea or Sodium Hydrosulfide (

) to form the thiol.

Oxidative Chlorination: Treat the thiol with Chlorine gas (

) or N-Chlorosuccinimide (

) in aqueous acetic acid to yield the sulfonyl chloride.

Route B: The Sulfinate Salt Pathway (Scalable)
Preferred for safety as it avoids free chlorine gas.

Mesylation/Chlorination: Convert alcohol to the alkyl chloride or mesylate.

Sulfination: React with Sodium Sulfite (

) to form the sodium sulfonate salt.

Chlorination: Treat the dry sulfonate salt with Thionyl Chloride (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13288123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) or Phosphorus Pentachloride (

).

Visualization of Synthesis Pathways
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Caption: Dual synthetic pathways from the commercially available alcohol precursor. Route A

(top) via thiol oxidation; Route B (bottom) via sulfonate salt.

Reactivity & Mechanism[2]
The core utility of (6-Chloropyridin-2-yl)methanesulfonyl chloride lies in its ability to form

sulfonamides, a privileged scaffold in drug discovery (e.g., for kinase inhibitors or GPCR

ligands).

Sulfonylation Mechanism
The reaction proceeds via a nucleophilic acyl substitution at the sulfur atom.

Nucleophilic Attack: The amine nucleophile attacks the sulfur center.

Elimination: Chloride ion is expelled as a leaving group.

Deprotonation: A base (e.g., TEA, Pyridine) neutralizes the HCl byproduct.

Critical Consideration: Unlike aryl sulfonyl chlorides, this "benzylic-like" pyridine sulfonyl

chloride is prone to sulfene formation (elimination of HCl to form

) in the presence of strong bases. This highly reactive sulfene intermediate can lead to side
reactions. Therefore, mild bases (like pyridine or bicarbonate) and low temperatures (
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) are recommended.

Reactivity Diagram
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Caption: Mechanistic divergence: Direct substitution vs. Sulfene elimination pathway

dependent on base strength.[1]

Applications in Medicinal Chemistry
Fragment-Based Drug Design (FBDD)
The (6-chloropyridin-2-yl) moiety serves as a robust pharmacophore.

Chlorine Atom: Provides a handle for further functionalization (e.g., Suzuki-Miyaura coupling)

or acts as a lipophilic anchor in a binding pocket.

Pyridine Nitrogen: Acts as a hydrogen bond acceptor.

Sulfonamide Linker: Provides a rigid geometry and H-bond donor/acceptor sites.

Late-Stage Functionalization
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The chloride at the 6-position allows for "late-stage" diversification. A library of sulfonamides

can be synthesized first, followed by modification of the pyridine ring via palladium-catalyzed

cross-coupling reactions to introduce aryl, heteroaryl, or alkyl groups.

Handling, Stability & Safety
This compound is corrosive and lachrymatory. Strict adherence to safety protocols is

mandatory.

Stability Profile
Hydrolysis: Rapidly hydrolyzes in moist air to form (6-chloropyridin-2-yl)methanesulfonic acid

and HCl gas.

Thermal: Unstable above

; risk of decomposition with gas evolution (

).

Standard Operating Procedure (SOP)
Storage: Store under inert atmosphere (Argon/Nitrogen) at

.

Solvents: Use only anhydrous solvents (DCM, THF, Acetonitrile).

Quenching: Quench excess reagent with aqueous ammonium chloride or dilute NaOH; do

not add water directly to the neat solid.

PPE: Wear chemical-resistant gloves (nitrile/neoprene), safety goggles, and a face shield.

Handle only in a functioning fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6308056.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov
https://www.benchchem.com/product/b13288123?utm_src=pdf-custom-synthesis#bc-rfq
http://ankachem.in/products.html
https://www.benchchem.com/product/b13288123/docs#technical-guide-6-chloropyridin-2-yl-methanesulfonyl-chloride
https://www.benchchem.com/product/b13288123/docs#technical-guide-6-chloropyridin-2-yl-methanesulfonyl-chloride
https://www.benchchem.com/product/b13288123/docs#technical-guide-6-chloropyridin-2-yl-methanesulfonyl-chloride
https://www.benchchem.com/product/b13288123/docs#technical-guide-6-chloropyridin-2-yl-methanesulfonyl-chloride
https://www.benchchem.com/product/b13288123?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13288123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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